Cas no 650588-09-3 (ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate)

• Product Name: ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate
• CAS No: 650588-09-3
• MF: C₁₅H₁₉IN₂O₄
• MW: 418.226836442947
• CID: 6086382
• PubChem ID: 1416789
• Update Time: 2025-05-19

ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate
• ethyl 4-(3-iodo-4-methoxybenzoyl)-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-(3-iodo-4-methoxybenzoyl)-, ethyl ester
• F1652-1101
• SR-01000281131
• AN-329/42286675
• AKOS000497101
• 650588-09-3
• SR-01000281131-1

• Inchi： 1S/C15H19IN2O4/c1-3-22-15(20)18-8-6-17(7-9-18)14(19)11-4-5-13(21-2)12(16)10-11/h4-5,10H,3,6-9H2,1-2H3
• InChI Key： AMQOVDTTYIDKFL-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(C(=O)C2=CC=C(OC)C(I)=C2)CC1

Computed Properties

• Exact Mass: 418.039
• Monoisotopic Mass: 418.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.573±0.06 g/cm3(Predicted)
• Boiling Point: 526.8±50.0 °C(Predicted)
• pka: 0.17±0.70(Predicted)

Additional information on ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate

Ethyl 4-(3-Iodo-4-Methoxybenzoyl)Piperazine-1-Carboxylate (CAS No. 650588-09-3): A Comprehensive Overview

Ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate (CAS No. 650588-09-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and medicinal chemistry. The presence of both iodo and methoxy functional groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic applications.

The molecular formula of ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate is C₁₅H₁₉IN₂O₄, with a molecular weight of approximately 418.23 g/mol. Its unique structure combines a piperazine ring with a benzoyl moiety, which is further substituted with an iodine atom and a methoxy group. This combination of features contributes to its potential applications in the development of novel therapeutic agents, particularly in the fields of central nervous system (CNS) drugs and anti-inflammatory compounds.

One of the key reasons for the growing interest in ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate is its role as a building block in organic synthesis. Researchers have utilized this compound to create more complex molecules with potential pharmacological activities. For instance, its iodo-substituted aromatic ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in modern drug discovery.

In recent years, the demand for piperazine-based compounds like ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate has surged due to their relevance in addressing global health challenges. With the rise of neurodegenerative diseases and chronic inflammation, scientists are exploring new chemical entities that can modulate biological pathways effectively. This compound’s structural features align well with these research goals, making it a subject of ongoing studies.

From a commercial perspective, ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology industries. Its synthesis typically involves multi-step organic reactions, including acylation and esterification, to achieve the desired purity and yield. Quality control measures, such as HPLC and NMR spectroscopy, are employed to ensure the compound meets industry standards.

The stability of ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate under various conditions is another area of interest. Studies indicate that it remains stable at room temperature when stored in a dry, dark environment, making it suitable for long-term use in laboratory settings. However, like many iodo-organic compounds, it should be handled with care to prevent degradation or unwanted side reactions.

Looking ahead, the potential applications of ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate extend beyond pharmaceuticals. Researchers are investigating its utility in material science, particularly in the development of advanced polymers and coatings. Its ability to act as a linker or spacer in molecular architectures opens doors to innovative materials with tailored properties.

In conclusion, ethyl 4-(3-iodo-4-methoxybenzoyl)piperazine-1-carboxylate (CAS No. 650588-09-3) represents a fascinating compound with broad implications for science and industry. Its unique chemical structure, combined with its versatility in synthesis and potential therapeutic applications, makes it a valuable asset in modern research. As the scientific community continues to explore new frontiers in chemistry and medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of innovation.